Cas no 362490-66-2 (4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid)

• Product Name: 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• CAS No: 362490-66-2
• MF: C₂₀H₁₉ClN₂O₄
• MW: 386.828864336014
• CID: 5782605
• PubChem ID: 3420139
• Update Time: 2025-07-15

4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 362490-66-2
• STL309558
• AKOS016037848
• ChemDiv1_007218
• HMS607I02
• AKOS001656159
• 4-(5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
• 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• F0714-0023
• SR-01000462080-1
• Oprea1_718998
• 4-[3-(2-chlorophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• SR-01000462080
• 1H-Pyrazole-1-butanoic acid, 5-(2-chlorophenyl)-4,5-dihydro-3-(4-methoxyphenyl)-γ-oxo-

• Inchi： 1S/C20H19ClN2O4/c1-27-14-8-6-13(7-9-14)17-12-18(15-4-2-3-5-16(15)21)23(22-17)19(24)10-11-20(25)26/h2-9,18H,10-12H2,1H3,(H,25,26)
• InChI Key： YAJNXKXTKWEJPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C2C=CC(=CC=2)OC)=NN1C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 386.1033348g/mol
• Monoisotopic Mass: 386.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 564.1±60.0 °C(Predicted)
• pka: 4.84±0.17(Predicted)

Additional information on 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

Comprehensive Analysis of 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (CAS 362490-66-2)

The compound 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid (CAS 362490-66-2) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrazole derivative features a unique combination of a 2-chlorophenyl group, a 4-methoxyphenyl moiety, and a 4-oxobutanoic acid tail, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its anti-inflammatory and antioxidant properties, which align with current trends in targeting chronic diseases and oxidative stress-related conditions.

In recent years, the demand for heterocyclic compounds like 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid has surged, driven by their role in designing novel therapeutics. The CAS 362490-66-2 compound is often explored for its structure-activity relationship (SAR), a hot topic in medicinal chemistry. Scientists are leveraging computational tools such as molecular docking and QSAR modeling to predict its interactions with biological targets, a methodology frequently searched in academic and industrial databases.

The 4-oxobutanoic acid segment of this molecule is particularly noteworthy, as it introduces a carboxylic acid functional group, enhancing its solubility and bioavailability—a critical factor in drug formulation. This aligns with the growing focus on improved pharmacokinetics in modern pharmacology. Additionally, the presence of the methoxy group and chlorophenyl ring contributes to its electronic and steric properties, which are pivotal in optimizing binding affinity to enzymes or receptors.

From a synthetic perspective, the preparation of CAS 362490-66-2 involves multi-step organic reactions, including cyclocondensation and acylation. These processes are frequently discussed in forums and publications related to green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. Researchers are also investigating catalytic methods to improve the yield and purity of this compound, addressing common challenges in scale-up production.

Beyond its pharmaceutical potential, 4-[5-(2-chlorophenyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is studied for its role in material science. Its aromatic and heterocyclic framework makes it a candidate for developing organic semiconductors or photoactive materials, areas gaining traction due to advancements in renewable energy technologies. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

In conclusion, CAS 362490-66-2 represents a compelling case study in the convergence of medicinal chemistry, synthetic methodology, and applied materials research. Its structural complexity and functional diversity continue to inspire innovations across multiple scientific domains, making it a subject of enduring interest in both academic and industrial settings.